Cas no 1823840-73-8 (2-Bromo-7-(tert-butoxycarbonyl)-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine-3-carboxylic acid)

• Product Name: 2-Bromo-7-(tert-butoxycarbonyl)-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine-3-carboxylic acid
• CAS No: 1823840-73-8
• MF: C₁₂H₁₆BrN₃O₄
• MW: 346.17714214325
• MDL: MFCD27939610
• CID: 4552721
• PubChem ID: 124222851
• Update Time: 2025-10-24

2-Bromo-7-(tert-butoxycarbonyl)-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-7-(tert-butoxycarbonyl)-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine-3-carboxylic acid
• Imidazo[1,2-a]pyrazine-3,7(8H)-dicarboxylic acid, 2-bromo-5,6-dihydro-, 7-(1,1-dimethylethyl) ester
• YXC84073
• AKOS037650978
• 1823840-73-8
• CS-15617
• CS-0035377
• 2-bromo-7-[(2-methylpropan-2-yl)oxycarbonyl]-6,8-dihydro-5H-imidazo[1,2-a]pyrazine-3-carboxylic acid
• CS-WAA0074
• 2-bromo-7-(tert-butoxycarbonyl)-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine-3-carboxylicacid

• MDL： MFCD27939610
• Inchi： 1S/C12H16BrN3O4/c1-12(2,3)20-11(19)15-4-5-16-7(6-15)14-9(13)8(16)10(17)18/h4-6H2,1-3H3,(H,17,18)
• InChI Key： IADGPAHEBFAGOR-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)O)N2C(CN(C(=O)OC(C)(C)C)CC2)=N1

Computed Properties

• Exact Mass: 345.03242g/mol
• Monoisotopic Mass: 345.03242g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.7
• XLogP3: 1.3